Cas no 1820-81-1 (5-Chlorouracil)

5-Chlorouracil is a synthetic nucleotide analog with significant applications in molecular biology. It serves as a potent inhibitor of thymidylate synthase, a key enzyme in DNA synthesis. Its incorporation into DNA during replication leads to chain termination, making it a valuable tool for studying gene regulation and as a potential antitumor agent. 5-Chlorouracil offers high purity and stability, ensuring reliable experimental results.
5-Chlorouracil structure
5-Chlorouracil structure
Product Name:5-Chlorouracil
CAS No:1820-81-1
MF:C4H3ClN2O2
MW:146.531819581985
MDL:MFCD00006019
CID:42035
PubChem ID:87566014
Update Time:2025-11-01

5-Chlorouracil Chemical and Physical Properties

Names and Identifiers

    • 5-Chlorouracil
    • 5-chloro-1H-pyrimidine-2,4-dione
    • 5-CHLORO-2,4-DIHYDROXYPYRIMIDINE
    • 2,4(1H,3H)-Pyrimidinedione,5-chloro
    • 4-chlorouracil
    • 5-chloro-2,4-dioxopyrimidine
    • 5-chloro-uracil
    • EINECS 217-339-7
    • Uracil,5-chloro
    • 5-Chloropyrimidine-2,4(1H,3H)-dione
    • 2,4(1H,3H)-Pyrimidinedione, 5-chloro-
    • Uracil, 5-chloro-
    • 7LQ4V03RNY
    • NSC28172
    • 5-chloro-1,3-dihydropyrimidine-2,4-dione
    • zlchem 428
    • Fluorouracil Impurity E
    • PubChem14138
    • Epitope ID:138111
    • Uracil, 5-chloro- (VAN)
    • KSC176I6D
    • 1820-81-1
    • 4(3H)-Pyrimidinone, 5-chloro-2-hydroxy- (9CI)
    • 5-Chloro-2,4(1H,3H)-pyrimidinedione #
    • 2(1H)-Pyrimidinone,5-chloro-4-hydroxy-(9ci)
    • Z1203730752
    • AKOS006222774
    • EN300-96343
    • 5-chloro-1,2,3,4-tetrahydropyrimidine-2,4-dione
    • SY028182
    • NSC-28172
    • AI3-26560
    • 107577-08-2
    • AKOS003242135
    • PD121670
    • FT-0604354
    • W-107804
    • MFCD00006019
    • FLUOROURACIL IMPURITY E [EP IMPURITY]
    • 5-Chloropyrimidine-2,4(1H,3H)-dione (5-Chlorouracil)
    • AC-8694
    • NS00045646
    • 5-chloranyl-1H-pyrimidine-2,4-dione
    • A812650
    • SB57723
    • InChI=1/C4H3ClN2O2/c5-2-1-6-4(9)7-3(2)8/h1H,(H2,6,7,8,9
    • UNII-7LQ4V03RNY
    • 2,3H)-Pyrimidinedione, 5-chloro-
    • AKOS003093906
    • 5-chloro-2,4-pyrimidinedione
    • 5UC
    • 5-Chlorouracil, Vetec(TM) reagent grade, 98%
    • 5-Chlorouracil (Fluorouracil Impurity)
    • CHLOROURACIL, 5-
    • 2,4-Pyrimidinediol, 5-chloro- (9CI)
    • NSC 28172
    • 5-Chlorouracil, ReagentPlus(R), 99%
    • AM83916
    • SCHEMBL42227
    • DTXSID7075137
    • Q238482
    • HY-I0959
    • CHEBI:60762
    • CS-0010970
    • AS-10925
    • CHEMBL144082
    • 210369-56-5
    • 164415-64-9
    • NCI60_002298
    • 5-Chlorouracil,99%
    • Fluorouracil Imp. E (EP): 5-Chloropyrimidine-2,4(1H,3H)- dione (5-Chlorouracil)
    • DB-268951
    • DB-272208
    • 4(3H)-PYRIMIDINONE, 5-CHLORO-2-HYDROXY-
    • DB-029133
    • 2(1H)-PYRIMIDINONE, 5-CHLORO-4-HYDROXY-
    • pyrimidine-2,4(1H,3H)-dione, 5-chloro-
    • FLUOROURACIL IMPURITY E (EP IMPURITY)
    • DTXCID6035788
    • FC05961
    • Uracil, 5-chloro-(VAN) (8CI)
    • 217-339-7
    • Uracil, 5-chloro-(VAN)
    • MDL： MFCD00006019
    • Inchi： 1S/C4H3ClN2O2/c5-2-1-6-4(9)7-3(2)8/h1H,(H2,6,7,8,9)
    • InChI Key： ZFTBZKVVGZNMJR-UHFFFAOYSA-N
    • SMILES： ClC1=CNC(NC1=O)=O
    • BRN： 127173

Computed Properties

  • Exact Mass: 145.98800
  • Monoisotopic Mass: 145.988
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 199
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 9
  • XLogP3: -0.3
  • Topological Polar Surface Area: 58.2

Experimental Properties

  • Color/Form: With white powder
  • Density: 1.6838 (rough estimate)
  • Melting Point: >300 °C (lit.)
  • Boiling Point: 413.6 °C at 760 mmHg
  • Flash Point: 203.9 °C
  • Refractive Index: 1.6550 (estimate)
  • Solubility: 1 M NH4OH: soluble50mg/mL
  • PSA: 65.72000
  • LogP: -0.28340
  • Solubility: Not determined

5-Chlorouracil Security Information

  • Symbol: GHS06 GHS08
  • Signal Word：Danger
  • Hazard Statement： H301-H341
  • Warning Statement： P201-P264-P280-P301+P310+P330-P308+P313-P501
  • Hazardous Material transportation number：NONH for all modes of transport
  • WGK Germany：3
  • Hazard Category Code： 36/37/38
  • Safety Instruction： S22-S24/25
  • RTECS：YQ9410000
  • Hazardous Material Identification： Xi
  • Storage Condition：Store at room temperature
  • Risk Phrases：R36/37/38
  • Safety Term：S22;S24/25

5-Chlorouracil Customs Data

  • HS CODE：29335995
  • Customs Data：

    China Customs Code:

    2933599090

    Overview:

    2933599090. Other compounds with pyrimidine ring in structure(Including other compounds with piperazine ring on the structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933599090. other compounds containing a pyrimidine ring (whether or not hydrogenated) or piperazine ring in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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5-Chlorouracil Suppliers

Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:1820-81-1)5-Chlorouracil
Order Number:sfd13770;1686068
Stock Status:in Stock
Quantity:200kg/Company Customization
Purity:99.9%/98%
Pricing Information Last Updated:Friday, 19 July 2024 14:36
Price ($):discuss personally
Email:sales2@senfeida.com
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
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(CAS:1820-81-1)5-氯尿嘧啶
Order Number:LE1686068;LE049
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:33
Price ($):discuss personally
Email:18501500038@163.com
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
(CAS:1820-81-1)5-chloro-2,4-dioxopyrimidine
Order Number:PR013
Stock Status:in stock
Quantity:1kg
Purity:97%
Pricing Information Last Updated:Monday, 28 April 2025 16:47
Price ($):discuss personally
Email:Minch@pinrchem.com

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Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
(CAS:1820-81-1)5-Chlorouracil
sfd13770;1686068
Purity:99.9%/98%
Quantity:200kg/Company Customization
Price ($):Inquiry/Inquiry
Email
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:1820-81-1)5-氯尿嘧啶
LE1686068;LE049
Purity:99%/99%
Quantity:25KG,200KG,1000KG/25KG,200KG,1000KG
Price ($):Inquiry/Inquiry
Email